Cas no 210240-20-3 (1,1-dioxo-tetrahydrothiopyran-4-amine)

• Product Name: 1,1-dioxo-tetrahydrothiopyran-4-amine
• CAS No: 210240-20-3
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD09540491
• CID: 66834
• PubChem ID: 418808
• Update Time: 2025-10-25

1,1-dioxo-tetrahydrothiopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Aminotetrahydro-2H-thiopyran 1,1-dioxide
• Tetrahydro-2H-thiopyran-4-amine 1,1-dioxide
• (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)amine
• (1,1-DIOXIDOTETRAHYDRO-2H-THIOPYRAN-4-YL)AMINE XHCL
• 1,1-Dioxo-tetrahydrothiopyran-4-amine
• (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)amine(SALTDATA: HCl)
• 2H-Thiopyran-4-amine,tetrahydro-,1,1-dioxide(9CI)
• 4-aminotetrahydro-2H-thiopyran-1,1-dioxide
• 4-aminotetrahydrothiopyrandioxide
• tetrahydro-1,1-dioxido-2H-thiopyran-4-ylamine
• 1,1-dioxothian-4-amine
• 1,1-DIOXO-TETRAHYDRO-2H-THIOPYRAN-4-AMINE
• 2H-THIOPYRAN-4-AMINE, TETRAHYDRO-, 1,1-DIOXIDE
• Tetrahydro-2H-thiopyran-4-amine 1,1-dioxide hydrochloride
• KZKYCKOUODFYBV-UHFFFAOYSA-N
• 4-amino-1lambda-thiane-1,1-dion
• FT-0749131
• 4-amino-1lambda6-thiane-1,1-dione
• PB26461
• SCHEMBL7247927
• EN300-39266
• DTXSID40329247
• 1,1-Dioxotetrahydro-2H-thiopyran-4-amine
• 1,1-Dioxidotetrahydro-2H-thiopyran-4-ylamine, AldrichCPR
• SY027340
• C5H11NO2S
• SCHEMBL967530
• 4-Aminotetrahydro-2H-thiopyran 1 pound not1-dioxide
• tetrahydro-2H-thiopyran-4-amine-1,1-dioxide
• MFCD09540491
• W-204905
• CS-0012628
• 1,1-Dioxotetrahydrothiopyran-4-amine
• SB20279
• 4-AMINO-1??-THIANE-1,1-DIONE
• BS-13053
• 1,1-Dioxidotetrahydro-2H-thiopyran-4-ylamine
• 4-Aminotetrahydrothiopyran 1,1-Dioxide
• 919513-37-4
• AKOS000179307
• AMY3185
• 210240-20-3
• A4560
• ALBB-026942
• STL451592
• 4-Aminotetrahydro-2H-thiopyran1,1-dioxide
• 1,1-dioxo-tetrahydrothiopyran-4-amine

• MDL： MFCD09540491
• Inchi： 1S/C5H11NO2S/c6-5-1-3-9(7,8)4-2-5/h5H,1-4,6H2
• InChI Key： KZKYCKOUODFYBV-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 149.05100
• Monoisotopic Mass: 149.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: -0.8

Experimental Properties

• Color/Form: No data available
• Density: 1.237
• Melting Point: No data available
• Boiling Point: 339.7°C at 760 mmHg
• Flash Point: 159.3 °C
• PSA: 68.54000
• LogP: 1.30340

1,1-dioxo-tetrahydrothiopyran-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317-H411
• Warning Statement： P273-P280
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 1,1-dioxo-tetrahydrothiopyran-4-amine

Professional Introduction to 1,1-dioxo-tetrahydrothiopyran-4-amine (CAS No. 210240-20-3)

1,1-dioxo-tetrahydrothiopyran-4-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. The compound, identified by its Chemical Abstracts Service (CAS) number 210240-20-3, belongs to the thiopyran class of molecules, which are known for their broad spectrum of biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, potential applications, and recent advancements in its study.

The molecular structure of 1,1-dioxo-tetrahydrothiopyran-4-amine consists of a thiopyran ring system with a dioxo group at the 1-position and an amine substituent at the 4-position. This arrangement imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery. The presence of both oxygen and nitrogen heteroatoms in the ring enhances its ability to interact with biological targets, such as enzymes and receptors, which is crucial for developing therapeutic agents.

In recent years, there has been a growing interest in thiopyran derivatives due to their demonstrated efficacy in various pharmacological contexts. Studies have shown that compounds within this class exhibit properties relevant to anti-inflammatory, antimicrobial, and anticancer applications. The amine functionality at the 4-position of 1,1-dioxo-tetrahydrothiopyran-4-amine particularly makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 1,1-dioxo-tetrahydrothiopyran-4-amine is its versatility as a synthetic intermediate. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity. For instance, modifications at the dioxo group or the amine substituent can lead to compounds with improved selectivity and reduced toxicity. This adaptability has made it a focal point in academic and industrial research laboratories.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between 1,1-dioxo-tetrahydrothiopyran-4-amine and biological targets. Molecular docking studies have revealed that this compound can bind effectively to several key proteins involved in disease pathways. These insights have guided the design of more potent derivatives with optimized pharmacokinetic profiles.

The synthesis of 1,1-dioxo-tetrahydrothiopyran-4-amine involves multi-step organic reactions that highlight the compound's synthetic accessibility. While traditional methods have been employed, there is ongoing research into more efficient synthetic routes that minimize waste and improve yield. Such developments are in line with global efforts to promote sustainable chemistry practices.

Another area of interest is the exploration of 1,1-dioxo-tetrahydrothiopyran-4-amine in combination therapies. Preliminary data suggest that when paired with other bioactive molecules, it can exhibit synergistic effects that enhance therapeutic outcomes. This approach aligns with modern trends in drug development, where combination therapies are increasingly recognized for their potential to overcome resistance mechanisms.

The pharmacological profile of 1,1-dioxo-tetrahydrothiopyran-4-amine is further illuminated by preclinical studies conducted in various model systems. These studies have provided valuable insights into its mechanism of action and potential side effects. For example, research has indicated that the compound may modulate signaling pathways associated with inflammation and cell proliferation. Such findings are critical for evaluating its suitability for clinical translation.

In conclusion,1,1-dioxo-tetrahydrothiopyran-4-amine (CAS No. 210240-20-3) represents a promising entity in pharmaceutical research due to its unique structural features and diverse biological activities. The ongoing investigations into its synthesis, interactions, and therapeutic potential underscore its significance as a chemical scaffold for developing novel drugs. As research progresses，this compound is likely to play an increasingly important role in addressing unmet medical needs.